N-(1-(4-(hydroxymethyl)phenyl)piperidin-4-yl)acetamide

• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol
• IUPAC Name: N-[1-[4-(hydroxymethyl)phenyl]piperidin-4-yl]acetamide
• InChI: InChI=1S/C14H20N2O2/c1-11(18)15-13-6-8-16(9-7-13)14-4-2-12(10-17)3-5-14/h2-5,13,17H,6-10H2,1H3,(H,15,18)
• InChI Key: HBCQFORROWDWQK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1CCN(CC1)C2=CC=C(C=C2)CO

Description

N-(1-(4-(hydroxymethyl)phenyl)piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C14H20N2O2 and its molecular weight is 248.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl 4-(4-acetamidopiperidin-1-yl)benzoate (0.123 g, 0.42 mmol) in CH2Cl2 (10 mL) under nitrogen at −78° C. was treated with DIBAL-H (1.0M in hexanes, 0.950 mL, 0.95 mmol) dropwise, via a syringe. After 20 minutes, the mixture was warmed to room temperature, stirred for 1 hour, and quenched with 10% Rochelle's salt. After stirring for 10 minutes, CH2Cl2 (50 mL) was added, and the stirring was continued for 15 additional minutes. The layers were separated and the aqueous phase was extracted with CH2Cl2 (50 mL) and ethyl acetate (50 mL). The combined organic phases were dried (MgSO4), filtered, concentrated, and purified by flash chromatography on silica gel, eluting with 100% ethyl acetate to 10% MeOH/ethyl acetate to afford N-(1-(4-(hydroxymethyl)phenyl)piperidin-4-yl)acetamide as a white solid (0.025 g, 24%).